Cas no 1052409-88-7 (N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-4-methylbenzamide hydroiodide)

• Product Name: N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-4-methylbenzamide hydroiodide
• CAS No: 1052409-88-7
• MF: C₁₉H₂₁IN₄OS
• MW: 480.365714788437
• CID: 6022308
• PubChem ID: 2770947
• Update Time: 2025-10-20

N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-4-methylbenzamide hydroiodide Chemical and Physical Properties

Names and Identifiers

• N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-4-methylbenzamide hydroiodide
• 1-(2-(4-methylbenzamido)ethyl)-1H-indol-3-yl carbamimidothioate hydroiodide
• SR-01000012383-1
• AKOS026679220
• F1386-0196
• SR-01000012383
• [1-[2-[(4-methylbenzoyl)amino]ethyl]indol-3-yl] carbamimidothioate;hydroiodide
• 1052409-88-7

• Inchi： 1S/C19H20N4OS.HI/c1-13-6-8-14(9-7-13)18(24)22-10-11-23-12-17(25-19(20)21)15-4-2-3-5-16(15)23;/h2-9,12H,10-11H2,1H3,(H3,20,21)(H,22,24);1H
• InChI Key： FIVXPJHEMCVBFV-UHFFFAOYSA-N
• SMILES： S(C1=CN(CCNC(C2C=CC(C)=CC=2)=O)C2=CC=CC=C12)C(N)=N.I

Computed Properties

• Exact Mass: 480.04808g/mol
• Monoisotopic Mass: 480.04808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 478
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-4-methylbenzamide hydroiodide

Introduction to N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-4-methylbenzamide hydroiodide (CAS No. 1052409-88-7)

N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-4-methylbenzamide hydroiodide, with the CAS number 1052409-88-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including carbamimidoylsulfanyl and indole moieties, makes it a versatile scaffold for further chemical modifications and biological investigations.

The indole ring is a well-known pharmacophore in medicinal chemistry, often associated with various biological activities such as antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the carbamimidoylsulfanyl group into the indole framework introduces additional reactivity and potential interactions with biological targets. This structural feature has been explored in the development of novel therapeutic agents, particularly in the context of modulating enzyme activity and receptor binding.

The benzamide moiety in the compound's structure further enhances its potential as a pharmacological entity. Benzamides are known for their role in various biological processes, including pain modulation and inflammation regulation. The combination of the indole and benzamide groups in N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-4-methylbenzamide hydroiodide suggests a multifaceted approach to drug design, targeting multiple pathways simultaneously.

In recent years, there has been growing interest in the development of hybrid molecules that combine different pharmacophoric elements to achieve synergistic effects. The compound N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-4-methylbenzamide hydroiodide exemplifies this trend, as it integrates several key structural features that have been associated with therapeutic benefits. The carbamimidoylsulfanyl group, in particular, has been studied for its potential to interact with biological targets in a unique manner, offering new opportunities for drug discovery.

The hydroiodide salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. This form is particularly advantageous for in vitro studies and preclinical trials, where optimal solubility is often required for accurate dosage formulation and delivery.

The synthesis of N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-4-methylbenzamide hydroiodide involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the carbamimidoylsulfanyl group necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired structural integrity.

The biological activity of this compound has been the subject of several recent studies. Researchers have been exploring its potential as an inhibitor of various enzymes and receptors involved in pathological processes. Preliminary findings suggest that N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-4-methylbenzamide hydroiodide may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling.

In addition to its enzymatic activity, the compound has shown promise in interactions with cellular receptors. The indole moiety, in particular, has been identified as a key interaction point with certain G protein-coupled receptors (GPCRs), which play a crucial role in mediating various physiological responses. The presence of the carbamimidoylsulfanyl group further modulates these interactions, potentially leading to enhanced receptor binding affinity and selectivity.

The development of novel therapeutic agents often involves extensive computational modeling and molecular docking studies to predict binding affinities and interactions. These computational approaches have been utilized to analyze the binding potential of N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-4-methylbenzamide hydroiodide with various biological targets. Such studies provide valuable insights into the compound's mechanism of action and help guide further optimization efforts.

The pharmacokinetic properties of this compound are also under investigation. Understanding how the body processes and eliminates N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-4-methylbenzamide hydroiodide is crucial for determining its therapeutic window and potential side effects. Studies have focused on assessing its absorption, distribution, metabolism, and excretion (ADME) profiles to ensure optimal drug delivery and efficacy.

The safety profile of N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-4-methylbenzamide hydroiodide is another critical aspect that has been evaluated through preclinical toxicology studies. These studies aim to identify any potential hazards associated with the compound at various doses and exposure durations. Comprehensive toxicological assessments provide essential data for regulatory submissions and support the progression towards clinical trials.

The potential therapeutic applications of N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-4-methylbenzamide hydroiodide are diverse. Given its structural features and biological activity, it holds promise for treating conditions such as inflammation-related disorders, neurodegenerative diseases, and cancer. Further research is needed to fully elucidate its clinical potential and establish optimal dosing regimens.

In conclusion, N-{2-[3-(carbamimidoylsulfanyl)-1H-indol-1-yl]ethyl}-4-methylbenzamide hydroiodide (CAS No. 1052409-88-7) is a compound with significant pharmaceutical relevance due to its complex structure and multifaceted biological activities. The integration of key pharmacophoric elements such as the indole ring and benzamide moiety makes it a promising candidate for further development into novel therapeutic agents. Ongoing research efforts are focused on optimizing its synthesis, understanding its mechanism of action, evaluating its pharmacokinetic properties, and assessing its safety profile for clinical translation.